2-(4-Ethynyl-2-fluoroanilino)-3,4-difluorobenzoic acid

• CAS RN: 568599-40-6
• Molecular Formula: C15H8F3NO2
• Molecular Weight: 291.22 g/mol
• IUPAC Name: 2-(4-ethynyl-2-fluoroanilino)-3,4-difluorobenzoic acid
• InChI: InChI=1S/C15H8F3NO2/c1-2-8-3-6-12(11(17)7-8)19-14-9(15(20)21)4-5-10(16)13(14)18/h1,3-7,19H,(H,20,21)
• InChI Key: OIVASWXFGHEUBD-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=C(C=C1)NC2=C(C=CC(=C2F)F)C(=O)O)F

Description

2-(4-Ethynyl-2-fluoroanilino)-3,4-difluorobenzoic acid is a useful research compound. Its molecular formula is C15H8F3NO2 and its molecular weight is 291.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product of Step B, 3,4-difluoro-2-[[2-fluoro-4-(trimethylsilylethynyl)phenyl]amino]benzoic acid (3.99 g, 11.0 mmol), was dissolved in MeOH (200 mL), to which was added K2CO3 (3.03 g, 22.0 mmol). This mixture was stirred at room temperature for 15 hours, then the reaction solvent removed under reduced pressure. The resulting residue was dissolved in water (50 mL), to which was added 1 M HCl until the pH=4. The resulting pale brown precipitate was collected by filtration and dried to afford the desired product (3.17 g, 99%); m.p. (EtOAc/hexanes) 160–162° C. 1H NMR [400 MHz, (CD3)2SO] δ 13.70 (br s, 1 H), 9.24 (br s, 1 H), 7.82 (ddd, J=9.2, 6.1, 2.1 Hz, 1 H), 7.38 (dd, J=12.0, 1.9, 1 H), 7.21 (ddd, J=8.4, 1.9, 0.8 Hz, 1 H), 7.16 (td, J=9.5, 7.3 Hz, 1 H), 6.96 (ddd, J=8.9, 8.4, 5.4 Hz, 1 H), 4.15 (s, 1 H). Anal. Calcd for C15H8F3NO2: C, 62.4; H, 3.1; N, 4.7. Found: C, 62.4; H, 3.2; N, 4.6.